Palladium on nano-magnetite: a magnetically reusable catalyst in the ligand- and copper-free Sonogashira and Stille cross-coupling reactions
RSC Advances Pub Date: 2014-04-30 DOI: 10.1039/C3RA48003H
Abstract
This paper reports on the synthesis and use of palladium on nano-magnetite as a magnetically separable catalyst for copper- and ligand-free Songashira and Stille coupling reactions. The catalyst was characterized using powder XRD, SEM, EDS and VSM techniques. This method has the advantages of high yields, simple methodology and easy work-up. Catalytic efficiency remains unaltered even after several repeated cycles.
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